Cas no 1333672-66-4 (2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride)

• Product Name: 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride
• CAS No: 1333672-66-4
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• MDL: MFCD19982424
• CID: 5168642
• PubChem ID: 135962930
• Update Time: 2026-03-04

2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride
• 2-(1-aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-onehydrochloride
• 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride

• MDL： MFCD19982424
• Inchi： 1S/C11H17N3O.ClH/c1-8-7-9(15)14-10(13-8)11(12)5-3-2-4-6-11;/h7H,2-6,12H2,1H3,(H,13,14,15);1H
• InChI Key： NTUKQAWQNCDJMJ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=C(C)N=C(C2(CCCCC2)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride

Introduction to 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride (CAS No. 1333672-66-4)

2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1333672-66-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the dihydropyrimidine class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The presence of a cyclohexylamine side chain and a methyl substituent at the 6-position of the pyrimidine ring contributes to its unique chemical properties and biological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and biological assays. This property is particularly advantageous in drug design, where bioavailability and solubility are critical factors determining the efficacy of a therapeutic agent.

In recent years, there has been growing interest in dihydropyrimidines as scaffolds for developing novel bioactive molecules. The structural motif of dihydropyrimidines is frequently found in biologically active compounds, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific arrangement of atoms in 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride allows for selective interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The flexibility provided by the cyclohexylamine group can be exploited to fine-tune binding interactions with enzymes or receptors. Additionally, the methyl group at the 6-position can serve as a handle for further functionalization, enabling chemists to modify the compound's properties as needed for specific applications.

Recent studies have highlighted the importance of optimizing drug-like properties such as lipophilicity, solubility, and metabolic stability. The structural features of 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride make it an attractive candidate for such optimizations. For instance, the cyclohexylamine moiety can influence both solubility and lipophilicity, while the dihydropyrimidine core provides a stable scaffold for further derivatization.

The compound has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Its ability to interact with biological targets suggests potential applications in areas such as oncology, where small molecules are increasingly used to modulate signaling pathways involved in cancer progression. Additionally, its structural similarity to known bioactive compounds may facilitate rapid development of derivatives with enhanced efficacy or reduced side effects.

The synthesis of 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride involves multi-step organic transformations that highlight the synthetic versatility of dihydropyrimidine intermediates. Key steps typically include condensation reactions to form the pyrimidine ring followed by functionalization at selected positions. The final hydrochloride salt is obtained through acidification, ensuring high purity and stability.

In terms of pharmacokinetic properties, preliminary data suggest that 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride exhibits reasonable oral bioavailability and moderate metabolic stability. These characteristics are favorable for developing an effective therapeutic agent that can be administered orally and maintain its activity over an extended period. Further studies are warranted to fully characterize its pharmacokinetic profile and identify any potential liabilities.

The compound's potential as a lead molecule has also been recognized by academic and industrial researchers who are actively exploring new synthetic routes and derivatives. Advances in computational chemistry have enabled virtual screening approaches that can rapidly identify promising analogs based on structural similarity or predicted binding affinities. This high-throughput approach complements traditional synthetic strategies and accelerates the discovery process.

The role of 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride in medicinal chemistry extends beyond its use as an intermediate or lead compound. It serves as a valuable tool for understanding structure-activity relationships (SAR) within the dihydropyrimidine class. By systematically varying substituents on this scaffold, researchers can gain insights into how different chemical groups influence biological activity and selectivity.

The development of new drugs is often hampered by challenges such as poor solubility or rapid metabolism. The unique properties of 2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride make it well-suited for addressing these issues through structural optimization. For example, modifications to improve solubility could enhance oral bioavailability while minimizing gastrointestinal absorption issues.

In conclusion,2-(1-Aminocyclohexyl)-6-methyl-3,4-dihydropyrimidin-4-one hydrochloride (CAS No. 1333672-66-4) represents a significant advancement in pharmaceutical chemistry due to its versatile biological activities and favorable physicochemical properties. Its potential applications span multiple therapeutic areas underscores its importance as both an intermediate and lead compound in drug discovery efforts.